Cas no 20783-19-1 (4-amino-2-methylpyrimidin-5-ol)

• Product Name: 4-amino-2-methylpyrimidin-5-ol
• CAS No: 20783-19-1
• MF: C₅H₇N₃O
• MW: 125.128580331802
• CID: 241593
• PubChem ID: 13126852
• Update Time: 2025-07-31

4-amino-2-methylpyrimidin-5-ol Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinol,4-amino-2-methyl-
• 2-Methyl-4-amino-5-hydroxypyrimidine
• 4-amino-2-methylpyrimidin-5-ol
• AKOS006341427
• SB56179
• 4-Amino-5-hydroxy-2-methylpyrimidin
• F8889-2641
• 6-Imino-2-methyl-1,6-dihydropyrimidin-5-ol
• 5-Pyrimidinol, 4-amino-2-methyl-
• CHEMBL4567263
• EN300-114748
• 20783-19-1
• 5-Pyrimidinol,4-amino-2-methyl-(8ci,9ci)
• CS-0282331

• Inchi： 1S/C5H7N3O/c1-3-7-2-4(9)5(6)8-3/h2,9H,1H3,(H2,6,7,8)
• InChI Key： APMWJVUIUZNXCZ-UHFFFAOYSA-N
• SMILES： OC1=CN=C(C)N=C1N

Computed Properties

• Exact Mass: 125.05901
• Monoisotopic Mass: 125.058911855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 98.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 72Ų

Experimental Properties

• PSA: 72.03

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Hydroxypyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Hydroxypyrimidines

Additional information on 4-amino-2-methylpyrimidin-5-ol

Introduction to 5-Pyrimidinol, 4-amino-2-methyl- (CAS No. 20783-19-1)

5-Pyrimidinol, 4-amino-2-methyl- (CAS No. 20783-19-1) is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound belongs to the pyrimidine derivatives, a class of heterocyclic organic compounds that have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The molecular structure of 5-Pyrimidinol, 4-amino-2-methyl- incorporates a pyrimidine core with substituents that contribute to its reactivity and biological relevance.

The synthesis and characterization of 5-Pyrimidinol, 4-amino-2-methyl- have been extensively studied in recent years, with researchers exploring its role as a key intermediate in the production of various pharmacologically active agents. The presence of both hydroxyl and amino functional groups on the pyrimidine ring enhances its versatility, allowing for further chemical modifications that can tailor its biological properties. This compound has been investigated for its potential in inhibiting certain enzymes and receptors, making it a promising candidate for therapeutic applications.

Recent advancements in medicinal chemistry have highlighted the importance of 5-Pyrimidinol, 4-amino-2-methyl- in the development of novel drugs targeting chronic diseases. Studies have demonstrated its efficacy in preclinical models for conditions such as cancer and inflammatory disorders. The compound's ability to interact with specific biological targets has been a focal point of research, with scientists employing computational methods to predict and optimize its binding affinity. These efforts have led to the discovery of analogs with improved pharmacokinetic profiles, enhancing their suitability for clinical use.

The structural features of 5-Pyrimidinol, 4-amino-2-methyl- also make it an attractive scaffold for designing molecules with enhanced bioavailability and reduced toxicity. Researchers have leveraged synthetic strategies to modify its core structure while maintaining its key pharmacophoric elements. This approach has resulted in a series of derivatives that exhibit promising results in vitro and in vivo. The compound's role as a building block in drug design underscores its importance in modern pharmaceutical research.

In addition to its therapeutic potential, 5-Pyrimidinol, 4-amino-2-methyl- has been explored for its role in chemical biology research. Its unique reactivity allows it to participate in various biochemical pathways, making it a valuable tool for studying enzyme mechanisms and cellular processes. The compound's ability to serve as a probe for understanding biological systems has opened new avenues for investigating disease mechanisms and developing targeted therapies.

The industrial production of 5-Pyrimidinol, 4-amino-2-methyl- has also seen significant advancements, with optimized synthetic routes enabling scalable manufacturing processes. These developments have made the compound more accessible for both academic research and commercial applications. The cost-effective synthesis of high-purity 5-Pyrimidinol, 4-amino-2-methyl- has facilitated its use in large-scale studies and collaborations across different scientific disciplines.

The future prospects of 5-Pyrimidinol, 4-amino-2-methyl- are promising, with ongoing research aimed at uncovering new therapeutic applications and refining existing ones. The integration of cutting-edge technologies such as artificial intelligence and machine learning is enhancing the design and optimization of molecules like this one. These innovations are expected to accelerate the discovery of novel drugs derived from 5-Pyrimidinol, 4-amino-2-methyl-, addressing unmet medical needs and improving patient outcomes.

In conclusion,5-Pyrimidinol, CAS No. 20783-19-1, represents a cornerstone in pharmaceutical chemistry with its multifaceted applications ranging from drug development to chemical biology research. Its unique structural attributes and biological activities continue to inspire new scientific investigations, reinforcing its significance in advancing healthcare solutions.